2,6-Dichloro-3-isothiocyanatopyridine

• Molecular Formula: C6H2Cl2N2S
• Molecular Weight: 205.06 g/mol
• IUPAC Name: 2,6-dichloro-3-isothiocyanatopyridine
• InChI: InChI=1S/C6H2Cl2N2S/c7-5-2-1-4(9-3-11)6(8)10-5/h1-2H
• InChI Key: USJYOWPOWKXROR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1N=C=S)Cl)Cl

Description

2,6-Dichloro-3-isothiocyanatopyridine is a useful research compound. Its molecular formula is C6H2Cl2N2S and its molecular weight is 205.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A slurry of sodium carbonate (15.2 g, 144 mmol), 2,6-dichloropyridin-3-amine (9.00 g, 55.2 mmol), and thiophosgene (5.50 mL, 71.8 mmol) in 100 mL anhydrous DCM was allowed to stir in a sealed vessel for 2 days. The reaction mixture was filtered through a glass frit, rinsing with DCM. The filtrate was concentrated in vacuo to give 2,6-dichloro-3-isothiocyanatopyridine as a peach-colored solid.